![molecular formula C7H2BrClF4O3S B6609810 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride CAS No. 2702870-86-6](/img/structure/B6609810.png)
3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride
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Overview
Description
3-Bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride (3-BTFBSC) is an important sulfonyl chloride compound used in a variety of applications, including medicinal chemistry, organic synthesis, and materials science. 3-BTFBSC is an important intermediate in the synthesis of a variety of different compounds, including pharmaceuticals, agrochemicals, and other organic molecules. It is also used as a reagent in the synthesis of other compounds, such as polymers and nanomaterials.
Scientific Research Applications
3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride is an important intermediate in the synthesis of a variety of different compounds, including pharmaceuticals, agrochemicals, and other organic molecules. It is also used in the synthesis of polymers and nanomaterials. In addition, 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride has been used in a variety of scientific research studies, including in the synthesis of peptide-based drugs, the synthesis of new materials, and the synthesis of organic compounds.
Mechanism of Action
The mechanism of action of 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride is not yet fully understood. However, it is believed that 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride acts as a nucleophile, attacking the electrophilic carbon atom of a carbon-carbon bond and forming a new, more stable bond. This reaction can be used to synthesize a variety of different compounds, including pharmaceuticals, agrochemicals, and other organic molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride are not yet fully understood. However, it is believed that 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride can be used as a reagent in the synthesis of a variety of different compounds, including pharmaceuticals, agrochemicals, and other organic molecules. It is also believed that 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride can be used in the synthesis of polymers and nanomaterials.
Advantages and Limitations for Lab Experiments
The advantages of using 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride in lab experiments include its cost-effectiveness, its ability to be used as a reagent in the synthesis of a variety of different compounds, and its ability to be used in the synthesis of polymers and nanomaterials. One limitation of using 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride in lab experiments is that its mechanism of action is not yet fully understood.
Future Directions
Future research on 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride could focus on developing a better understanding of its mechanism of action and its biochemical and physiological effects. Additionally, research could focus on optimizing the synthesis of 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride and developing new methods for its synthesis. Other potential future directions include exploring the use of 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride in the synthesis of new materials, exploring its potential applications in drug discovery, and investigating its potential toxicity.
Synthesis Methods
3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride is typically synthesized through a two-step reaction. The first step involves the reaction of 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride with anhydrous sodium sulfite to form a sulfonate salt. The second step involves the reaction of the sulfonate salt with a strong acid, such as hydrochloric acid, to form 3-bromo-2-fluoro-6-(trifluoromethoxy)benzene-1-sulfonyl chloride. This method is simple and cost-effective and can be used to synthesize a variety of different compounds.
properties
IUPAC Name |
3-bromo-2-fluoro-6-(trifluoromethoxy)benzenesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrClF4O3S/c8-3-1-2-4(16-7(11,12)13)6(5(3)10)17(9,14)15/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUJDACFGPRMOPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1OC(F)(F)F)S(=O)(=O)Cl)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrClF4O3S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.50 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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